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Compound of Interest

Compound Name: (1-Cyanocyclohexyl)acetic acid

Cat. No.: B195784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (1-Cyanocyclohexyl)acetic acid, a key
intermediate in the synthesis of the anticonvulsant drug Gabapentin. This document
consolidates critical information on its synonyms, chemical properties, synthesis protocols, and
analytical methods, tailored for professionals in the fields of chemical research and
pharmaceutical development.

Chemical Identity and Synonyms

(1-Cyanocyclohexyl)acetic acid is a well-documented chemical compound with several
synonyms used across scientific literature and commercial platforms. A clear understanding of
these alternative names is crucial for effective literature searches and material procurement.
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Identifier Type Value Citation

2-(1-cyanocyclohexyl)acetic
Systematic Name ('d Y Y ¥ [1]
aci

1-Cyanocyclohexaneacetic
Common Synonyms Acid [1]
ci

(1-cyano-cyclohexyl)-acetic

acid

CAS Registry Number 133481-09-1 [1][2]
Molecular Formula CoH13NO:2 [1]
Molecular Weight 167.21 g/mol [2]
Related Compound Names Gabapentin USP RC B [1]

USP Gabapentin Related

[1]
Compound B

Gabapentin EP Impurity B

Physicochemical Properties

A summary of the key physicochemical properties of (1-Cyanocyclohexyl)acetic acid is
presented below. This data is essential for handling, storage, and experimental design.

Property Value Citation

White to off-white crystalline
Appearance (2]
powder or flakes

Assay >98.0% (by GC) [2]

Storage Temperature 2-8°C [2]

Synthesis of (1-Cyanocyclohexyl)acetic Acid
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Two primary synthetic routes for (1-Cyanocyclohexyl)acetic acid have been extensively
reported: a traditional chemical synthesis and a more recent, greener biocatalytic method.

Chemical Synthesis from Cyclohexanone and
Cyanoacetic Acid

This method involves the condensation of cyclohexanone with cyanoacetic acid, followed by
the introduction of the second acetic acid moiety.

A detailed, multi-step protocol for this synthesis is outlined below:

o Reaction Setup: In a reaction vessel, combine cyclohexanone, cyanoacetic acid, and a
suitable solvent.

o Condensation: Heat the mixture under reflux to facilitate the Knoevenagel condensation.

o Hydrolysis and Decarboxylation: The intermediate is then hydrolyzed and decarboxylated to
yield the final product.

 Purification: The crude product is purified by recrystallization from an appropriate solvent
system to afford (1-Cyanocyclohexyl)acetic acid.

A generalized workflow for the chemical synthesis is depicted in the following diagram.

Chemical Synthesis Workflow
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A simplified workflow for the chemical synthesis of (1-Cyanocyclohexyl)acetic acid.

Biocatalytic Synthesis using Nitrilase

This green chemistry approach utilizes a nitrilase enzyme to selectively hydrolyze one of the

nitrile groups of 1-cyanocyclohexaneacetonitrile.

The following protocol outlines the key steps in the biocatalytic synthesis:

Enzyme Preparation: A recombinant E. coli expressing a suitable nitrilase is cultured and the

cells are harvested.

Biotransformation: 1-cyanocyclohexaneacetonitrile (substrate) is added to a buffered solution
containing the nitrilase-expressing cells. The reaction is incubated under controlled
temperature and pH.

Reaction Monitoring: The progress of the reaction is monitored by HPLC to determine the
conversion of the substrate to the product.

Product Isolation and Purification: Once the reaction is complete, the cells are removed by
centrifugation. The pH of the supernatant is adjusted to precipitate the product, which is then
collected by filtration and dried.

The workflow for the biocatalytic synthesis and purification is illustrated below.

Biocatalytic Synthesis and Purification Workflow
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Workflow for the biocatalytic synthesis and purification of (1-Cyanocyclohexyl)acetic acid.

Analytical Methods

Accurate and reliable analytical methods are essential for quality control and reaction
monitoring. High-Performance Liquid Chromatography (HPLC) is a commonly employed
technique for the analysis of (1-Cyanocyclohexyl)acetic acid.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method is suitable for the separation and quantification of (1-
Cyanocyclohexyl)acetic acid.

o Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a
suitable solvent to a known concentration.

o Chromatographic Conditions: A typical setup would include:
o Column: A C18 reverse-phase column.

o Mobile Phase: A mixture of acetonitrile and water, with an acidic modifier such as
phosphoric acid or formic acid to ensure the analyte is in its protonated state.

o Detection: UV detection at an appropriate wavelength.

e Analysis: Inject the prepared sample into the HPLC system and record the chromatogram.
The retention time and peak area are used for identification and quantification, respectively,
against a standard of known concentration.

Spectroscopic Characterization

While specific experimental spectra for (1-Cyanocyclohexyl)acetic acid were not available in
the reviewed literature, the expected NMR chemical shifts can be predicted based on the
molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e IH NMR: The proton NMR spectrum is expected to show signals for the cyclohexyl protons,
typically in the range of 1.0-2.5 ppm. The methylene protons of the acetic acid moiety would
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likely appear as a singlet or a multiplet between 2.0 and 3.0 ppm. The carboxylic acid proton
is expected to be a broad singlet at a downfield chemical shift, typically above 10 ppm, and
may be exchangeable with D20.

e 13C NMR: The carbon NMR spectrum would show distinct signals for the carbons of the
cyclohexyl ring, the quaternary carbon attached to the cyano group, the cyano carbon
(typically >110 ppm), the methylene carbon of the acetic acid group, and the carbonyl carbon
of the carboxylic acid (typically >170 ppm).

Application in Gabapentin Synthesis

(1-Cyanocyclohexyl)acetic acid is a crucial precursor in the industrial synthesis of
Gabapentin. The synthesis involves the reduction of the nitrile group to a primary amine.

The logical relationship for the synthesis of Gabapentin from (1-Cyanocyclohexyl)acetic acid
is presented below.

Gabapentin Synthesis Pathway
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The conversion of (1-Cyanocyclohexyl)acetic acid to Gabapentin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to (1-
Cyanocyclohexyl)acetic Acid and Its Chemical Equivalents]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b195784+#synonyms-for-1-
cyanocyclohexyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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